Cas no 2418693-21-5 (3-(aminomethyl)-5-2-(trimethylsilyl)ethynylphenyl sulfurofluoridate)

• Product Name: 3-(aminomethyl)-5-2-(trimethylsilyl)ethynylphenyl sulfurofluoridate
• CAS No: 2418693-21-5
• MF: C₁₂H₁₆FNO₃SSi
• MW: 301.409246444702
• CID: 5679339
• PubChem ID: 165868795
• Update Time: 2023-11-27

3-(aminomethyl)-5-2-(trimethylsilyl)ethynylphenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-5-[2-(trimethylsilyl)ethynyl]phenyl sulfurofluoridate
• 2418693-21-5
• EN300-26626133
• 3-(aminomethyl)-5-2-(trimethylsilyl)ethynylphenyl sulfurofluoridate

• Inchi： 1S/C12H16FNO3SSi/c1-19(2,3)5-4-10-6-11(9-14)8-12(7-10)17-18(13,15)16/h6-8H,9,14H2,1-3H3
• InChI Key： PUSCANMFKJEYRM-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=C(C#C[Si](C)(C)C)C=C(CN)C=1)F

Computed Properties

• Exact Mass: 301.06041924g/mol
• Monoisotopic Mass: 301.06041924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives